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Compound of Interest

Compound Name:
(S,R,S)-AHPC-PEG3-propionic

acid

Cat. No.: B2872495 Get Quote

Essential Safety and Handling of (S,R,S)-AHPC-
PEG3-propionic acid
(S,R,S)-AHPC-PEG3-propionic acid is a novel bifunctional molecule used in Proteolysis

Targeting Chimera (PROTAC) research. Due to its unique mechanism of action and as a matter

of best practice for handling novel chemical entities, stringent safety protocols are paramount.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals.

As a compound containing a carboxylic acid moiety, (S,R,S)-AHPC-PEG3-propionic acid may

be corrosive and cause skin and eye irritation[1][2][3]. The vapors could also be harmful if

inhaled[1]. Given its nature as a PROTAC, designed to interact with cellular machinery, treating

this compound as a potentially potent and hazardous substance is a prudent approach to

laboratory safety.

Personal Protective Equipment (PPE) Recommendations
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for various laboratory activities

involving (S,R,S)-AHPC-PEG3-propionic acid.
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Activity Recommended PPE

Handling Solid Compound (Weighing,

Aliquoting)

- Disposable Nitrile Gloves (double-gloved) -

Disposable Gown - Safety Goggles with Side

Shields or a Face Shield[4] - N95 or higher-

rated Respirator

Preparing Stock Solutions

- Disposable Nitrile Gloves (double-gloved) -

Disposable Gown - Safety Goggles with Side

Shields or a Face Shield[4] - Work within a

certified chemical fume hood

Cell-Based Assays & In-Vitro Experiments
- Disposable Nitrile Gloves - Lab Coat - Safety

Glasses

Waste Disposal
- Disposable Nitrile Gloves - Disposable Gown -

Safety Goggles

Experimental Protocols
Weighing and Preparing a Stock Solution of (S,R,S)-
AHPC-PEG3-propionic acid
Objective: To safely and accurately weigh the solid compound and prepare a concentrated

stock solution.

Materials:

(S,R,S)-AHPC-PEG3-propionic acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Appropriate vial for stock solution
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Calibrated pipettes

Vortex mixer

Personal Protective Equipment (as specified in the table above)

Procedure:

Preparation: Before handling the compound, ensure you are in a designated area for

handling potent compounds, preferably within a chemical fume hood. Don the appropriate

PPE, including double gloves, a disposable gown, and safety goggles.

Equilibration: Allow the vial containing solid (S,R,S)-AHPC-PEG3-propionic acid to

equilibrate to room temperature before opening to prevent condensation of atmospheric

moisture.

Weighing: Tare the analytical balance with the weighing paper or boat. Carefully transfer the

desired amount of the solid compound using a clean spatula. Record the exact weight.

Transfer: Gently transfer the weighed solid into the appropriate vial for your stock solution.

Solvent Addition: In the chemical fume hood, add the calculated volume of DMSO to the vial

to achieve the desired stock concentration.

Dissolution: Securely cap the vial and vortex until the solid is completely dissolved. Gentle

warming or sonication may be used if necessary, ensuring the vial remains sealed.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

date, and your initials. Store the stock solution as recommended, typically at -20°C or -80°C

for long-term stability[5]. Aliquoting into single-use vials is recommended to avoid repeated

freeze-thaw cycles[5].

Operational and Disposal Plan
A clear plan for the disposal of contaminated materials is crucial to prevent unintended

exposure and environmental contamination.
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Contaminated PPE Disposal
Gloves, Gowns, and other disposable items: All disposable PPE that has come into contact

with (S,R,S)-AHPC-PEG3-propionic acid should be considered hazardous waste.

After use, carefully remove PPE to avoid skin contact.

Place all contaminated items in a designated, sealed hazardous waste bag or container.

Dispose of the container according to your institution's hazardous waste disposal

procedures.

Chemical Waste Disposal
Excess Solid Compound and Solutions:

Do not dispose of (S,R,S)-AHPC-PEG3-propionic acid down the drain or in regular trash.

Collect all waste solutions containing the compound in a clearly labeled, sealed hazardous

waste container.

The container should be labeled with the full chemical name and the words "Hazardous

Waste".

Dispose of the waste container through your institution's environmental health and safety

office.

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with (S,R,S)-AHPC-PEG3-propionic
acid.
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Start: Handling
(S,R,S)-AHPC-PEG3-propionic acid

Assess the Task:
What is the potential for exposure?

Handling Solid or
Generating Aerosols?

Preparing Concentrated
Solution?

No

High-Risk PPE:
- Double Gloves

- Disposable Gown
- Goggles/Face Shield

- Respirator

Yes

Working with Dilute
Solutions in Cell Culture?

No

Medium-Risk PPE:
- Double Gloves

- Disposable Gown
- Goggles/Face Shield

- Fume Hood

Yes

No/
Uncertain

Low-Risk PPE:
- Single Gloves

- Lab Coat
- Safety Glasses

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling (S,R,S)-AHPC-PEG3-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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